Cas no 1805040-19-0 (6-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 6-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1805040-19-0
• MF: C₈H₅Br₂F₂NO
• MW: 328.936207532883
• CID: 4863826
• Update Time: 2025-06-08

6-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H5Br2F2NO/c9-2-6-5(3-14)4(8(11)12)1-7(10)13-6/h1,3,8H,2H2
• InChI Key： AUYPJMCLSMDWJL-UHFFFAOYSA-N
• SMILES： BrCC1C(C=O)=C(C(F)F)C=C(N=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2.6
• Topological Polar Surface Area: 30

Additional information on 6-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde

Introduction to 6-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805040-19-0)

6-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde, with the CAS number 1805040-19-0, is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is characterized by its unique combination of bromine, difluoromethyl, and aldehyde functionalities, which make it a valuable building block for the development of novel pharmaceuticals and agrochemicals.

The molecular structure of 6-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde consists of a pyridine ring substituted with a bromine atom at the 6-position, a bromomethyl group at the 2-position, and a difluoromethyl group at the 4-position. The presence of these substituents imparts unique chemical properties and reactivity profiles, making it an attractive candidate for various synthetic transformations.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their ability to enhance the pharmacological properties of lead molecules. The difluoromethyl group in 6-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde is particularly noteworthy for its potential to improve metabolic stability, lipophilicity, and binding affinity. These properties are crucial for optimizing the therapeutic efficacy and safety of drug candidates.

The bromine atoms in this compound serve as versatile handles for further functionalization. For instance, they can be readily converted into other functional groups through various chemical reactions such as nucleophilic substitution, cross-coupling reactions, and organometallic transformations. This flexibility allows chemists to tailor the molecule to meet specific biological or pharmacological requirements.

One of the key applications of 6-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde is in the development of inhibitors for various enzymes and receptors. For example, recent studies have explored its potential as a scaffold for designing inhibitors of kinases, proteases, and G protein-coupled receptors (GPCRs). The aldehyde functionality can be utilized to form covalent bonds with cysteine residues in target proteins, thereby enhancing the potency and selectivity of the inhibitors.

In addition to its applications in medicinal chemistry, 6-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde has also shown promise in the field of agrochemicals. Its unique combination of functional groups makes it suitable for developing new herbicides and pesticides with improved efficacy and reduced environmental impact. Researchers have reported that compounds derived from this scaffold exhibit potent activity against a wide range of plant pathogens and pests.

The synthesis of 6-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde typically involves multistep procedures that require careful optimization to achieve high yields and purity. Common synthetic routes include sequential functionalization of a pyridine ring followed by selective introduction of bromine and difluoromethyl groups. Recent advancements in catalytic methods have facilitated more efficient and environmentally friendly syntheses, making this compound more accessible for large-scale production.

To ensure the safe handling and storage of 6-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde, it is important to follow standard laboratory practices for working with organic compounds. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be worn during handling to minimize exposure risks.

In conclusion, 6-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805040-19-0) is a highly functionalized compound with significant potential in both medicinal chemistry and agrochemical applications. Its unique combination of bromine, difluoromethyl, and aldehyde functionalities makes it a valuable building block for developing novel pharmaceuticals and agrochemicals with improved properties. Ongoing research continues to uncover new applications and synthetic methods for this versatile compound.